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Compound of Interest

Compound Name: 2-Fluoro-4-nitropyridine

CAS No.: 18614-46-5

Cat. No.: B095595

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Fluoro-4-nitropyridine. Due to the limited availability of directly published experimental

spectra for this specific compound, this document presents expected spectroscopic values

derived from data for closely related compounds, alongside detailed experimental protocols for

obtaining such data. This guide is intended to serve as a valuable resource for the

characterization and analysis of 2-Fluoro-4-nitropyridine in a research and development

setting.

Spectroscopic Data Summary
The following tables summarize the anticipated quantitative data for 2-Fluoro-4-nitropyridine
based on spectral information from analogous compounds, including 2-fluoropyridine and other

substituted nitropyridines. These values should be considered as estimations and require

experimental verification.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Fluoro-4-nitropyridine
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Proton
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

H-3 7.20 - 7.40 dd
J(H3-H5) ≈ 1.5 - 2.5,

J(H3-F) ≈ 4.0 - 5.0

H-5 8.30 - 8.50 ddd

J(H5-H6) ≈ 5.0 - 6.0,

J(H5-H3) ≈ 1.5 - 2.5,

J(H5-F) ≈ 1.0 - 2.0

H-6 8.60 - 8.80 d J(H6-H5) ≈ 5.0 - 6.0

Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Fluoro-4-nitropyridine

Carbon
Predicted Chemical Shift
(δ, ppm)

Predicted Coupling to ¹⁹F
(J, Hz)

C-2 160 - 165 ¹J(C2-F) ≈ 230 - 250

C-3 110 - 115 ²J(C3-F) ≈ 35 - 45

C-4 150 - 155 ³J(C4-F) ≈ 5 - 10

C-5 118 - 122 ³J(C5-F) ≈ 3 - 7

C-6 152 - 156 ⁴J(C6-F) ≈ 1 - 3

Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.

Table 3: Predicted ¹⁹F NMR Spectroscopic Data for 2-Fluoro-4-nitropyridine

Nucleus Predicted Chemical Shift (δ, ppm)

F-2 -70 to -90

Reference: CFCl₃ at 0.00 ppm.
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Table 4: Predicted Infrared (IR) Spectroscopy Data for 2-Fluoro-4-nitropyridine

Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

C-H (aromatic) 3100 - 3000 Medium

C=C, C=N (aromatic ring) 1600 - 1400 Medium to Strong

NO₂ (asymmetric stretch) 1550 - 1510 Strong

NO₂ (symmetric stretch) 1360 - 1320 Strong

C-F 1250 - 1150 Strong

**Table 5: Predicted Mass Spectrometry (MS) Data for 2-Fluoro-4-nitropyridine

To cite this document: BenchChem. [Spectroscopic Characterization of 2-Fluoro-4-
nitropyridine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095595/docs#spectroscopic-characterization-of-2-
fluoro-4-nitropyridine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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